2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane

• IUPAC Name: 2-pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane
• InChI: InChI=1S/C17H21N3/c1-2-7-17(15-8-11-18-12-9-15)20(13-5-1)14-16-6-3-4-10-19-16/h3-4,6,8-12,17H,1-2,5,7,13-14H2
• InChI Key: AXNZDEOHWQOCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)CC2=CC=CC=N2)C3=CC=NC=C3
• Molecular Formula: C17H21N3
• Molecular Weight: 267.37 g/mol

Description

2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane, also known as P2A, is a widely researched chemical compound in the field of medicinal chemistry. It is a heterocyclic compound that contains two pyridine rings and an azepane ring, and it has been found to possess a range of biological activities that make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways in cells. 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling.
Biochemical and Physiological Effects:
2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and induce apoptosis (programmed cell death) in cancer cells. 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has also been found to have neuroprotective effects, protecting against oxidative stress and reducing neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Another area of interest is its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, there is ongoing research into the development of new synthetic methods for 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane, which could improve its synthesis efficiency and yield.

Synthesis Methods

The synthesis of 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane involves the reaction of 2-pyridinecarboxaldehyde with 2-(bromomethyl)pyridine, followed by reduction with sodium borohydride and cyclization with 1,6-dibromohexane. This method has been optimized to yield high purity and high yield of 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane.

Scientific Research Applications

2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has been extensively studied for its potential applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. 2-Pyridin-4-yl-1-(pyridin-2-ylmethyl)azepane has also been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.